Cas no 114899-80-8 (Ecteinascidin 770)

• Product Name: Ecteinascidin 770
• CAS No: 114899-80-8
• Molecular Formula: C₄₀H₄₂N₄O₁₀S
• Molecular Weight: 770.84700
• CID: 141601
• PubChem ID: 10952807

Ecteinascidin 770 Properties

Names and Identifiers

• Spiro[6,16-(epithiopropanoxymethano)-7,13-imino-12H-1,3-dioxolo[7,8]isoquino[3,2-b][3]benzazocine-20,1'(2'H)-isoquinoline]-14-carbonitrile,5-(acetyloxy)-3',4',6,6a,7,13,14,16-octahydro-6',8-dihydroxy-7',9-dimethoxy-4,10,23-trimethyl-19-oxo-,(1'R,6R,6aR,7R,13S,14R,16R)-
• ecteinascidin 770
• Spiro[6,16-(epithiopropanoxymethano)-7,13-imino-12H-1,3-dioxolo[7,8]isoquino[3,2-b][3]benzazocine-20,1'(2'H)-isoquinoline]-14
• Ecteinascidine 770
• Et 770
• Et-770
• CHEMBL448144
• SCHEMBL9765335
• HY-101191
• AKOS040733065
• Ecteinascidin770
• CS-6236
• BGFXHQYUWCGGLL-QWIBJBKUSA-N
• MS-31394
• F85510
• [(1R,2R,3R,11S,12R,14R,26R)-12-cyano-5,6'-dihydroxy-6,7'-dimethoxy-7,21,30-trimethyl-27-oxospiro[17,19,28-trioxa-24-thia-13,30-diazaheptacyclo[12.9.6.13,11.02,13.04,9.015,23.016,20]triaconta-4(9),5,7,15,20,22-hexaene-26,1'-3,4-dihydro-2H-isoquinoline]-22-yl] acetate
• 114899-80-8
• ((1R,2R,3R,11S,12R,14R,26R)-12-cyano-5,6'-dihydroxy-6,7'-dimethoxy-7,21,30-trimethyl-27-oxospiro(17,19,28-trioxa-24-thia-13,30-diazaheptacyclo(12.9.6.13,11.02,13.04,9.015,23.016,20)triaconta-4(9),5,7,15,20,22-hexaene-26,1'-3,4-dihydro-2H-isoquinoline)-22-yl) acetate
• (1R,2R,3R,11S,12S,14R,26R)-5,6'-Dihydroxy-6,7'-dimethoxy-7,12,21,30-tetramethyl-27-oxo-3',4'-dihydro-2'H-17,19,28-trioxa-24-thia-13,30-diazaspiro(heptacyclo(12.9.6.1,.0,.0,.0,.0,)triacontane-26,1'-isoquinoline)-4(9),5,7,15(23),16(20),21-hexaen-22-yl acetic acid
• (1R,2R,3R,11S,12S,14R,26R)-5,6'-Dihydroxy-6,7'-dimethoxy-7,12,21,30-tetramethyl-27-oxo-3',4'-dihydro-2'H-17,19,28-trioxa-24-thia-13,30-diazaspiro[heptacyclo[12.9.6.1,.0,.0,.0,.0,]triacontane-26,1'-isoquinoline]-4(9),5,7,15(23),16(20),21-hexaen-22-yl acetic acid
• ((1R,2R,12R,14R,26R)-12-cyano-5,6'-dihydroxy-6,7'-dimethoxy-7,21,30-trimethyl-27-oxospiro(17,19,28-trioxa-24-thia-13,30-diazaheptacyclo(12.9.6.13,11.02,13.04,9.015,23.016,20)triaconta-4(9),5,7,15,20,22-hexaene-26,1'-3,4-dihydro-2H-isoquinoline)-22-yl) acetate
• [(1R,2R,12R,14R,26R)-12-cyano-5,6'-dihydroxy-6,7'-dimethoxy-7,21,30-trimethyl-27-oxospiro[17,19,28-trioxa-24-thia-13,30-diazaheptacyclo[12.9.6.13,11.02,13.04,9.015,23.016,20]triaconta-4(9),5,7,15,20,22-hexaene-26,1'-3,4-dihydro-2H-isoquinoline]-22-yl] acetate

• InChIKey： BGFXHQYUWCGGLL-QWIBJBKUSA-N
• Inchi： InChI=1S/C40H42N4O10S/c1-17-9-21-10-23-24(13-41)44-25-14-51-39(48)40(22-12-27(49-5)26(46)11-20(22)7-8-42-40)15-55-38(32(44)31(43(23)4)28(21)33(47)34(17)50-6)30-29(25)37-36(52-16-53-37)18(2)35(30)54-19(3)45/h9,11-12,23-25,31-32,38,42,46-47H,7-8,10,14-16H2,1-6H3/t23-,24-,25-,31+,32+,38+,40+/m0/s1
• SMILES： N#C[C@@H]([C@@]1([H])N(C)[C@]2([H])C3=C(C=C(C)C(OC)=C3O)C1)N4[C@@]2([H])[C@@](SC[C@@]5(NCC6)C7=C6C=C(O)C(OC)=C7)([H])C8=C(C(OCO9)=C9C(C)=C8OC(C)=O)[C@]4([H])COC5=O

Computed Properties

• Exact Mass: 770.26200
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 15
• Rotatable Bond Count: 4
• Monoisotopic Mass: 770.26216472g/mol
• Heavy Atom Count: 55
• Complexity: 1550
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.7
• Topological Polar Surface Area: 198Ų

Experimental Properties

• LogP: 4.19158
• PSA: 197.58000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzazocines